Cas no 2228552-61-0 (1-1-(4-benzylmorpholin-2-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(4-benzylmorpholin-2-yl)cyclopropylethan-1-one
• CAS No: 2228552-61-0
• MF: C₁₆H₂₁NO₂
• MW: 259.3434445858
• CID: 5757052
• PubChem ID: 165676700
• Update Time: 2025-05-25

1-1-(4-benzylmorpholin-2-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1862884
• 1-[1-(4-benzylmorpholin-2-yl)cyclopropyl]ethan-1-one
• 2228552-61-0
• 1-1-(4-benzylmorpholin-2-yl)cyclopropylethan-1-one

• Inchi： 1S/C16H21NO2/c1-13(18)16(7-8-16)15-12-17(9-10-19-15)11-14-5-3-2-4-6-14/h2-6,15H,7-12H2,1H3
• InChI Key： HFWVHWBIRRCSGP-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=CC=2)CC1C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 259.157228913g/mol
• Monoisotopic Mass: 259.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-1-(4-benzylmorpholin-2-yl)cyclopropylethan-1-one

Comprehensive Overview of 1-(1-(4-Benzylmorpholin-2-yl)cyclopropyl)ethan-1-one (CAS No. 2228552-61-0)

The compound 1-(1-(4-Benzylmorpholin-2-yl)cyclopropyl)ethan-1-one (CAS No. 2228552-61-0) is a synthetic organic molecule featuring a unique structural framework combining a morpholine ring, a cyclopropyl group, and a benzyl substituent. This intricate architecture makes it a subject of significant interest in pharmaceutical and chemical research, particularly in the development of novel bioactive compounds. Its molecular formula, C₁₆H₂₁NO₂, highlights its moderate complexity, which is often associated with enhanced binding affinity and selectivity in drug discovery.

In recent years, the demand for morpholine derivatives has surged due to their versatility in medicinal chemistry. Researchers are increasingly exploring compounds like 1-(1-(4-Benzylmorpholin-2-yl)cyclopropyl)ethan-1-one for their potential applications in targeting central nervous system (CNS) disorders, inflammation, and metabolic diseases. The cyclopropyl moiety, known for its strain-induced reactivity, often contributes to improved pharmacokinetic properties, making this compound a promising candidate for further investigation.

The synthesis of CAS No. 2228552-61-0 typically involves multi-step organic reactions, including cyclization and N-alkylation strategies. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to enhance yield and purity. These methods align with the growing trend toward green chemistry, a hot topic in modern research, as scientists seek to minimize environmental impact while maintaining efficiency.

From a commercial perspective, 1-(1-(4-Benzylmorpholin-2-yl)cyclopropyl)ethan-1-one is primarily supplied by specialized chemical manufacturers and pharmaceutical intermediates suppliers. Its pricing and availability are influenced by factors such as raw material costs, regulatory requirements, and the scale of production. Companies operating in this space often emphasize Good Manufacturing Practices (GMP) compliance to meet the stringent standards of the pharmaceutical industry.

Analytical characterization of this compound relies on techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These tools ensure the identification of structural isomers and impurities, which is critical for quality control. The rise of AI-driven drug discovery has also sparked interest in computational methods for predicting the properties of such molecules, further accelerating research timelines.

Looking ahead, CAS No. 2228552-61-0 is poised to remain relevant in the context of precision medicine and personalized therapeutics. Its structural features align with the search for small-molecule modulators of protein-protein interactions, a frontier in drug development. As the scientific community continues to explore its potential, this compound may soon find its place in the next generation of innovative therapies.